Cas no 1093798-66-3 (N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine)

• Product Name: N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine
• CAS No: 1093798-66-3
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 2110172
• Update Time: 2023-11-19

N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(4-morpholinyl)-5-nitroBenzenemethanamine
• VQWVKDTXWLMNNR-UHFFFAOYSA-N
• N-Methyl-1-(2-morpholino-5-nitrophenyl)methanamine
• CID 101043413
• Benzenemethanamine, N-methyl-2-(4-morpholinyl)-5-nitro-
• N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine

• Inchi： 1S/C12H17N3O3/c1-13-9-10-8-11(15(16)17)2-3-12(10)14-4-6-18-7-5-14/h2-3,8,13H,4-7,9H2,1H3
• InChI Key： VQWVKDTXWLMNNR-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2CNC)[N+](=O)[O-])CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 70.3

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 438.4±45.0 °C(Predicted)
• pka: 8.80±0.10(Predicted)